Cas no 1198284-94-4 (tert-Butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate)

Tert-Butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate is a bicyclic spiro compound featuring a diazaspiro framework with a Boc-protected amine and a ketone functionality. This structure is valuable in medicinal chemistry and drug discovery, particularly as a versatile intermediate for synthesizing complex heterocycles. The Boc group enhances solubility and stability, facilitating handling and purification, while the spirocyclic core offers conformational rigidity, beneficial for targeting specific biological interactions. Its well-defined stereochemistry and functional group compatibility make it suitable for further derivatization, supporting the development of pharmacologically active molecules. The compound is typically used in peptide mimetics and scaffold-based drug design.

tert-Butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate structure

1198284-94-4 structure

Product Name:tert-Butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate

CAS No:1198284-94-4

MF:C₁₄H₂₄N₂O₃

MW:268.351963996887

MDL:MFCD13191664

CID:2093715

PubChem ID:49760149

Update Time:2025-07-28

tert-Butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate
- 9-Boc-2,9-DIAZASPIRO[5.5]UNDECAN-1-ONE
- DB-335565
- MFCD13191664
- DTXSID10678118
- tert-butyl 1-Oxo-2,9-diaza-spiro[5.5]undecane-9-carboxylate
- YXB28494
- tert-butyl 1-oxo-2,9-diazaspiro[5,5]undecane-9-carboxylate
- 1198284-94-4
- CS-W001325
- SCHEMBL2020246
- SRXNZBIOGZNYEO-UHFFFAOYSA-N
- TERT-BUTYL1-OXO-2,9-DIAZASPIRO[5.5]UNDECANE-9-CARBOXYLATE
- EN300-153560
- 9-Boc-1-oxo-2,9-diazaspiro[5.5]undecane, AldrichCPR
- SB11783
- SY098042
- 2,9-DIAZASPIRO[5.5]UNDECANE-9-CARBOXYLIC ACID, 1-OXO-, 1,1-DIMETHYLETHYL ESTER
- AKOS025146809
- AS-38378
- 9-Boc-1-oxo-2,9-diazaspiro[5.5]undecane
- DTXCID80628867
- tert-Butyl 1-oxo-2,9-diazaspiro(5.5)undecane-9-carboxylate
- 874-297-8
- MDL： MFCD13191664
- Inchi： 1S/C14H24N2O3/c1-13(2,3)19-12(18)16-9-6-14(7-10-16)5-4-8-15-11(14)17/h4-10H2,1-3H3,(H,15,17)
- InChI Key： SRXNZBIOGZNYEO-UHFFFAOYSA-N
- SMILES： O=C1C2(CCCN1)CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

Exact Mass: 268.17869263g/mol
Monoisotopic Mass: 268.17869263g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 365
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 58.6Å²

Experimental Properties

Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (4 g/l) (25 º C),

tert-Butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-X10875-5g	9-Boc-1-oxo-2,9-diazaspiro[5.5]undecane - X10875	1198284-94-4		5g	27645CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-X10875-10g	9-Boc-1-oxo-2,9-diazaspiro[5.5]undecane - X10875	1198284-94-4		10g	45172CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-X10875-1g	9-Boc-1-oxo-2,9-diazaspiro[5.5]undecane - X10875	1198284-94-4		1g	9262CNY	2021-05-07
Alichem	A289000020-5g	tert-Butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate	1198284-94-4	95%	5g	$1013.10	2023-09-04
Alichem	A289000020-10g	tert-Butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate	1198284-94-4	95%	10g	$1651.05	2023-09-04
abcr	AB447365-1 g	tert-Butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate, 95%; .	1198284-94-4	95%	1g	€183.20	2023-07-18
abcr	AB447365-5 g	tert-Butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate, 95%; .	1198284-94-4	95%	5g	€391.80	2023-07-18
Chemenu	CM105984-1g	tert-butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate	1198284-94-4	97%	1g	$***	2023-04-03
Chemenu	CM105984-5g	tert-butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate	1198284-94-4	97%	5g	$***	2023-04-03
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